Cas no 1805488-40-7 (2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid
• CAS No: 1805488-40-7
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877950
• Update Time: 2025-07-23

2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-9(11)8-4(1-7(15)16)5(2-12)13-3-6(8)14(17)18/h3,9H,1H2,(H,15,16)
• InChI Key： KSAOOILXYHUPRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C#N)C=1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 0.8
• Topological Polar Surface Area: 120

Additional information on 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1805488-40-7)

2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1805488-40-7) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining nitro and acetic acid moieties, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in developing small-molecule inhibitors and herbicides, aligning with the growing focus on sustainable agriculture and precision medicine. The compound's CAS No. 1805488-40-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid typically involves multi-step reactions, including nitration, cyanation, and difluoromethylation. These processes are optimized for yield and purity, catering to industrial-scale production. Its nitro group enhances electrophilic properties, while the acetic acid side chain facilitates further derivatization, such as esterification or amidation. Such flexibility makes it a cornerstone in designing bioactive molecules.

From an environmental perspective, the compound's difluoromethyl group is noteworthy. Fluorine incorporation often improves pesticidal efficacy while reducing environmental persistence, a hot topic in green chemistry. This aligns with global trends like the EU's Farm-to-Fork strategy, which emphasizes safer agrochemicals. Analogs of CAS No. 1805488-40-7 are also explored in cancer therapeutics, leveraging their ability to modulate enzyme activity.

Quality control of 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid relies on advanced analytical techniques, including HPLC and NMR spectroscopy. Purity thresholds exceeding 98% are standard for research-grade material, ensuring reproducibility in biological assays. Storage recommendations typically highlight protection from light and moisture, given the sensitivity of its nitro and cyano functionalities.

In summary, 2-Cyano-4-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1805488-40-7) exemplifies innovation in heterocyclic chemistry. Its dual utility in pharmaceuticals and agrochemicals underscores its cross-disciplinary importance, while its structural features address contemporary challenges in drug design and sustainable farming. As research progresses, this compound is poised to remain a focal point in scientific literature and industrial applications.